Cas no 748779-51-3 (3-(3-chlorophenyl)-2-cyano-N-(prop-2-en-1-yl)prop-2-enamide)

• Product Name: 3-(3-chlorophenyl)-2-cyano-N-(prop-2-en-1-yl)prop-2-enamide
• CAS No: 748779-51-3
• MF: C₁₃H₁₁ClN₂O
• MW: 246.69224190712
• CID: 6278513
• PubChem ID: 2378162
• Update Time: 2025-05-22

3-(3-chlorophenyl)-2-cyano-N-(prop-2-en-1-yl)prop-2-enamide Chemical and Physical Properties

Names and Identifiers

• 3-(3-chlorophenyl)-2-cyano-N-(prop-2-en-1-yl)prop-2-enamide
• AKOS001053936
• 748779-51-3
• EN300-26575503
• Z3071320110

• Inchi： 1S/C13H11ClN2O/c1-2-6-16-13(17)11(9-15)7-10-4-3-5-12(14)8-10/h2-5,7-8H,1,6H2,(H,16,17)/b11-7+
• InChI Key： GNNCWUQQUCEJTN-YRNVUSSQSA-N
• SMILES： ClC1=CC=CC(=C1)/C=C(\C#N)/C(NCC=C)=O

Computed Properties

• Exact Mass: 246.0559907g/mol
• Monoisotopic Mass: 246.0559907g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 367
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 52.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Cinnamic acid amides

Additional information on 3-(3-chlorophenyl)-2-cyano-N-(prop-2-en-1-yl)prop-2-enamide

Recent Advances in the Study of 3-(3-chlorophenyl)-2-cyano-N-(prop-2-en-1-yl)prop-2-enamide (CAS: 748779-51-3)

In recent years, the compound 3-(3-chlorophenyl)-2-cyano-N-(prop-2-en-1-yl)prop-2-enamide (CAS: 748779-51-3) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications. The latest studies have focused on elucidating its mechanism of action, optimizing its synthesis, and exploring its pharmacological properties.

One of the key areas of research has been the investigation of the compound's role as a potential kinase inhibitor. Kinases are critical enzymes involved in numerous cellular processes, and their dysregulation is often associated with diseases such as cancer and inflammatory disorders. Preliminary in vitro studies have demonstrated that 3-(3-chlorophenyl)-2-cyano-N-(prop-2-en-1-yl)prop-2-enamide exhibits selective inhibition against specific kinase targets, suggesting its utility in targeted therapy.

Another significant advancement is the optimization of the synthetic route for this compound. Researchers have developed a more efficient and scalable method for its production, which is crucial for further preclinical and clinical studies. The improved synthesis not only enhances yield but also reduces the formation of by-products, ensuring higher purity of the final product. This development is expected to facilitate large-scale production and accelerate its transition from the laboratory to clinical trials.

Pharmacokinetic studies have also been conducted to evaluate the absorption, distribution, metabolism, and excretion (ADME) properties of 3-(3-chlorophenyl)-2-cyano-N-(prop-2-en-1-yl)prop-2-enamide. These studies have revealed favorable bioavailability and metabolic stability, which are essential for its potential use as a therapeutic agent. Additionally, toxicity assessments have indicated a manageable safety profile, further supporting its candidacy for drug development.

In conclusion, the latest research on 3-(3-chlorophenyl)-2-cyano-N-(prop-2-en-1-yl)prop-2-enamide (CAS: 748779-51-3) highlights its promising therapeutic potential and advances in its synthesis and pharmacological evaluation. Continued research efforts are expected to further elucidate its mechanisms and expand its applications in treating various diseases. This compound represents a valuable addition to the growing arsenal of bioactive molecules in the chemical biology and pharmaceutical fields.